2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide
• InChI: InChI=1S/C15H12N2O3S/c18-12-7-3-1-5-10(12)16-14(19)9-21-15-17-11-6-2-4-8-13(11)20-15/h1-8,18H,9H2,(H,16,19)
• InChI Key: FPLVAUKUOMPUKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC=CC=C3O
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide is a chemical compound that belongs to the class of benzoxazole derivatives Benzoxazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide typically involves the reaction of 2-mercaptobenzoxazole with N-(2-hydroxyphenyl)acetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a suitable solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is heated to a specific temperature, often around 80-100°C, for several hours to ensure complete conversion.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the benzoxazole ring.

Reduction: Reduced forms of the compound, potentially leading to the formation of amines or alcohols.

Substitution: Substituted benzoxazole derivatives with various functional groups.

Scientific Research Applications

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide is not fully understood, but it is believed to interact with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Further research is needed to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 2-(1,3-benzoxazol-2-yl)phenol
• 2-(2-benzoxazolyl)phenol
• 2-(1,3-benzoxazol-2-yl)-3-(4-fluorophenyl)-1-(4-methylphenyl)-2-propen-1-one

Uniqueness

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2-hydroxyphenyl)acetamide is unique due to the presence of both benzoxazole and acetamide functional groups, which may contribute to its distinct biological activities and chemical reactivity